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Compound of Interest

Compound Name: lopentol

Cat. No.: B125893

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for lopentol was not located.
The following guidance is based on general best practices for handling non-hazardous
pharmaceutical compounds in a research setting and principles derived from handling other
chemical agents. It is imperative to conduct a site-specific risk assessment before handling
lopentol and to consult with your institution's Environmental Health and Safety (EHS)
department.

lopentol is a non-ionic, tri-iodinated, water-soluble X-ray contrast medium.[1] While it has very
low acute intravenous toxicity in animal studies, proper handling procedures are essential to
minimize occupational exposure in a laboratory setting.[1]

Personal Protective Equipment (PPE)

Arisk assessment of specific laboratory procedures should be conducted to ensure the
selected PPE provides adequate protection. The following table summarizes the recommended
PPE for handling lopentol based on general laboratory safety standards.
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PPE Category Specification Rationale
) o To provide a barrier against
Hand Protection Nitrile gloves _
skin contact.
Safety glasses with side To protect the eyes from

Eye and Face Protection )
shields or safety goggles splashes.

] To prevent contamination of
Body Protection Laboratory coat ]
personal clothing.

Generally not required for

handling in a well-ventilated

area. A dust mask (e.g., N95) To minimize inhalation of the
Respiratory Protection may be considered when compound, particularly in
handling the powder form to powder form.

prevent inhalation of airborne

particles.

Operational Plan for Safe Handling

1.

Receiving and Inspection:
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name (lopentol), CAS number
(89797-00-2), and any hazard warnings.[2][3][4]

. Storage:
Store lopentol in a cool, dry, and well-ventilated area.
It should be stored between 2°C - 30°C and protected from light.
Keep the container tightly closed when not in use.

. Preparation of Solutions:
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» Handle lopentol in a designated area, such as a laboratory bench or a chemical fume hood
if there is a risk of aerosolization.

» Wear the appropriate PPE as outlined in the table above.

e When preparing solutions, slowly add the solid to the solvent to avoid splashing.

o Ensure adequate ventilation to minimize the potential for inhalation of any dust or aerosols.
4. Experimental Use:

» Follow all laboratory-specific standard operating procedures (SOPs) for the experiment being
conducted.

» Avoid direct contact with the skin, eyes, and clothing.
e Wash hands thoroughly after handling lopentol, even if gloves were worn.

Disposal Plan

All waste materials should be disposed of in accordance with local, state, and federal
regulations. Consult your institution's EHS department for specific guidance.

1. Unused lopentol:

e Unused or expired lopentol should be disposed of as chemical waste.

¢ Do not pour lopentol down the drain or dispose of it in the regular trash.
2. Contaminated Materials:

» All materials that have come into contact with lopentol, such as gloves, disposable lab
coats, and bench paper, should be collected in a designated, labeled waste container.

e This waste should be disposed of as chemical waste.
3. Empty Containers:

o Empty containers should be triple-rinsed with a suitable solvent.
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e The rinsate should be collected and disposed of as chemical waste.

 After rinsing, the container can be disposed of in the regular trash, provided all labels are
defaced or removed.

Experimental Workflow for Safe Handling of lopentol
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Caption: Workflow for the safe handling and disposal of lopentol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iopentol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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